4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine

• IUPAC Name: 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C20H27NO2/c1-16(8-9-17-10-12-19(22-2)13-11-17)21-15-14-18-6-4-5-7-20(18)23-3/h4-7,10-13,16,21H,8-9,14-15H2,1-3H3
• InChI Key: FQSFOQZRQUUTGX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NCCC2=CC=CC=C2OC
• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol

Description

4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine, also known as 4-MEC, is a synthetic compound that belongs to the amphetamine family. It is a psychoactive drug that has gained popularity in recent years due to its stimulant effects. The chemical structure of 4-MEC is similar to other amphetamines, such as MDMA and methamphetamine.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine is similar to other amphetamines. It acts as a dopamine and serotonin reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in a feeling of euphoria, increased energy, and alertness.
Biochemical and Physiological Effects:
4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine has been found to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation, dry mouth, and decreased appetite. Long-term use of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine can lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine has several advantages for use in lab experiments. It is a potent stimulant that can be used to study the effects of amphetamines on the central nervous system. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine has several limitations. It is a controlled substance in many countries, which makes it difficult to obtain for research purposes. It is also a psychoactive drug, which means that it can have effects on researchers who handle it.

Future Directions

There are several future directions for research on 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine. One area of interest is the development of new analogs that have similar effects but are less addictive and have fewer side effects. Another area of interest is the study of the long-term effects of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine on the brain and body. This could help to better understand the risks associated with its use. Finally, there is a need for more research into the potential therapeutic uses of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine, such as in the treatment of depression or ADHD.
Conclusion:
In conclusion, 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine is a synthetic compound that belongs to the amphetamine family. It has gained popularity in recent years due to its stimulant effects. The synthesis of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine is a complex process that requires specialized equipment and expertise. It has been used in scientific research to study its effects on the central nervous system. 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine has several advantages for use in lab experiments, but it also has limitations. There are several future directions for research on 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine, including the development of new analogs, the study of its long-term effects, and the potential therapeutic uses.

Synthesis Methods

The synthesis of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine involves several steps, including the reaction of 4-methoxyphenylacetone with 2-methoxyphenyl-2-propanone in the presence of a reducing agent, such as lithium aluminum hydride. The resulting product is then treated with butylamine to form 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine. The synthesis of 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine is a complex process that requires the use of specialized equipment and expertise.

Scientific Research Applications

4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties, similar to other amphetamines. Studies have also shown that 4-(4-methoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]-2-butanamine can increase dopamine and serotonin levels in the brain, which are neurotransmitters that play a role in mood regulation and reward.